Cas no 928033-70-9 (3-acetamido-2-(3-methylphenyl)methylpropanoic acid)
3-acetamido-2-(3-methylphenyl)methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-[(acetylamino)methyl]-3-methyl-
- Benzenepropanoic acid, α-[(acetylamino)methyl]-3-methyl-
- 3-acetamido-2-(3-methylphenyl)methylpropanoic acid
-
3-acetamido-2-(3-methylphenyl)methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276086-1g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-5g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-10g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-0.05g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 0.05g |
$455.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-0.1g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 0.1g |
$476.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-0.25g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 0.25g |
$498.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-0.5g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 0.5g |
$520.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-1.0g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-28276086-2.5g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 2.5g |
$1063.0 | 2023-09-09 | ||
| Enamine | EN300-28276086-5.0g |
3-acetamido-2-[(3-methylphenyl)methyl]propanoic acid |
928033-70-9 | 5g |
$1945.0 | 2023-05-25 |
3-acetamido-2-(3-methylphenyl)methylpropanoic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 3-acetamido-2-(3-methylphenyl)methylpropanoic acid
Recent Advances in the Study of 3-acetamido-2-(3-methylphenyl)methylpropanoic acid (CAS: 928033-70-9)
In recent years, the compound 3-acetamido-2-(3-methylphenyl)methylpropanoic acid (CAS: 928033-70-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-acetamido-2-(3-methylphenyl)methylpropanoic acid derivatives. The research team employed a multi-step synthetic route to achieve high yields and purity, with the CAS number 928033-70-9 serving as a key identifier for the parent compound. The study emphasized the importance of the acetamido and methylphenyl groups in modulating the compound's bioavailability and target binding affinity.
Further investigations into the pharmacological profile of 3-acetamido-2-(3-methylphenyl)methylpropanoic acid revealed its potential as an anti-inflammatory agent. In vitro assays demonstrated significant inhibition of pro-inflammatory cytokines, suggesting a mechanism of action involving the modulation of NF-κB signaling pathways. These findings were corroborated by in vivo studies using murine models of inflammation, where the compound exhibited dose-dependent efficacy with minimal toxicity.
Another groundbreaking study focused on the compound's application in neurodegenerative diseases. Researchers found that 3-acetamido-2-(3-methylphenyl)methylpropanoic acid could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to reduce amyloid-beta aggregation and oxidative stress, positioning it as a potential candidate for further drug development.
In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of 3-acetamido-2-(3-methylphenyl)methylpropanoic acid. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods have been optimized to ensure accurate quantification and quality control, which are critical for both research and potential industrial-scale production.
Despite these promising developments, challenges remain in the clinical translation of 3-acetamido-2-(3-methylphenyl)methylpropanoic acid. Issues such as metabolic stability, formulation optimization, and long-term safety profiles require further investigation. Ongoing studies are exploring prodrug strategies and novel delivery systems to enhance the compound's pharmacokinetic properties.
In conclusion, 3-acetamido-2-(3-methylphenyl)methylpropanoic acid (CAS: 928033-70-9) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the need for continued exploration and development. Future research should focus on addressing the remaining challenges to unlock its full clinical potential.
928033-70-9 (3-acetamido-2-(3-methylphenyl)methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)